Cas no 1546569-41-8 (2-(Acetamidomethyl)-2-methylbutanoic acid)

• Product Name: 2-(Acetamidomethyl)-2-methylbutanoic acid
• CAS No: 1546569-41-8
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD24268597
• CID: 5302156
• PubChem ID: 81942359
• Update Time: 2025-11-06

2-(Acetamidomethyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(acetamidomethyl)-2-methylbutanoic acid
• Butanoic acid, 2-[(acetylamino)methyl]-2-methyl-
• 2-(Acetamidomethyl)-2-methylbutanoic acid

• MDL： MFCD24268597
• Inchi： 1S/C8H15NO3/c1-4-8(3,7(11)12)5-9-6(2)10/h4-5H2,1-3H3,(H,9,10)(H,11,12)
• InChI Key： ZBRZQUMNJLBKEB-UHFFFAOYSA-N
• SMILES： OC(C(C)(CNC(C)=O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4

Additional information on 2-(Acetamidomethyl)-2-methylbutanoic acid

Comprehensive Overview of 2-(Acetamidomethyl)-2-methylbutanoic acid (CAS No. 1546569-41-8)

2-(Acetamidomethyl)-2-methylbutanoic acid (CAS No. 1546569-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of peptides and other bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug development and therapeutic innovations.

The chemical structure of 2-(Acetamidomethyl)-2-methylbutanoic acid features an acetamidomethyl group attached to a 2-methylbutanoic acid backbone. This configuration enhances its stability and reactivity, making it a valuable intermediate in organic synthesis. The compound's CAS No. 1546569-41-8 ensures precise identification in global chemical databases, facilitating its use in cross-disciplinary studies.

In recent years, the demand for 2-(Acetamidomethyl)-2-methylbutanoic acid has surged, driven by its relevance in peptide-based therapeutics and bioconjugation. With the rise of personalized medicine and targeted drug delivery systems, this compound is often explored for its ability to modify peptides and proteins, improving their pharmacokinetic properties. Its role in prodrug design and biomarker development further underscores its versatility.

One of the most frequently asked questions about 2-(Acetamidomethyl)-2-methylbutanoic acid is its solubility and compatibility with common solvents. Studies indicate that it exhibits good solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory and industrial applications. Researchers also inquire about its stability under various pH conditions, which is critical for formulation development.

The synthesis of 2-(Acetamidomethyl)-2-methylbutanoic acid typically involves multi-step organic reactions, including amidation and ester hydrolysis. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural integrity. These methods align with the growing emphasis on green chemistry and sustainable manufacturing practices.

From an SEO perspective, keywords like "2-(Acetamidomethyl)-2-methylbutanoic acid synthesis", "CAS 1546569-41-8 applications", and "peptide modification techniques" are highly searched in academic and industrial circles. Addressing these queries, this article highlights the compound's role in cutting-edge research, including its potential in cancer therapeutics and neurodegenerative disease studies.

In conclusion, 2-(Acetamidomethyl)-2-methylbutanoic acid (CAS No. 1546569-41-8) represents a critical building block in modern chemistry and pharmacology. Its unique properties and broad applicability make it a subject of ongoing research, with promising prospects in drug discovery and biotechnology. As scientific advancements continue, this compound is poised to play an even greater role in addressing global health challenges.